Cas no 845790-87-6 (4-Fluoro-3-methylbenzene-1-thiol)
4-Fluoro-3-methylbenzene-1-thiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (-SH) group and a methyl substituent on the benzene ring, along with a fluorine atom at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine substitution enhances electronic properties, while the thiol group allows for further functionalization via nucleophilic or oxidative pathways. Its stability and well-defined reactivity profile make it suitable for applications requiring precise molecular modifications. Proper handling is advised due to the thiol group’s potential odor and reactivity.
845790-87-6 structure
Product Name:4-Fluoro-3-methylbenzene-1-thiol
CAS No:845790-87-6
MF:C7H7FS
MW:142.193884134293
MDL:MFCD06201757
CID:1073105
PubChem ID:2759042
Update Time:2025-06-06
4-Fluoro-3-methylbenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-methylbenzene-1-thiol
- 4-fluoro-3-methylbenzenethiol
- 4-FLUORO-3-METHYLTHIOPHENOL
- 3-methyl-4-fluorothiophenol
- 4-fluoranyl-3-methyl-benzenethiol
- 4-fluoro-3-methyl-benzenethiol
- VIB79087
- 4-fluoro-3-methylbenzenethiol, 4-fluoranyl-3-methyl-benzenethiol
- AKOS006342831
- SCHEMBL458737
- WIYZIRGRLJSWNS-UHFFFAOYSA-N
- 845790-87-6
- LF-0716
- CS-0280568
- FT-0684532
- EN300-128355
- A840855
- MFCD06201757
- DTXSID50374622
- DB-295278
-
- MDL： MFCD06201757
- Inchi： 1S/C7H7FS/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3
- InChI Key： WIYZIRGRLJSWNS-UHFFFAOYSA-N
- SMILES： SC1=CC=C(C(C)=C1)F
Computed Properties
- Exact Mass: 142.02500
- Monoisotopic Mass: 142.02524956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 1Ų
Experimental Properties
- Boiling Point: 60°C 3,5mm
- PSA: 38.80000
- LogP: 2.42280
4-Fluoro-3-methylbenzene-1-thiol Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39
4-Fluoro-3-methylbenzene-1-thiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Fluoro-3-methylbenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023080-250mg |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 97% | 250mg |
￡43.00 | 2022-03-01 | |
| Fluorochem | 023080-1g |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 97% | 1g |
￡93.00 | 2022-03-01 | |
| Fluorochem | 023080-5g |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 97% | 5g |
￡279.00 | 2022-03-01 | |
| Fluorochem | 023080-25g |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 97% | 25g |
￡836.00 | 2022-03-01 | |
| Apollo Scientific | PC200312-500mg |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 500mg |
£80.00 | 2023-09-01 | ||
| Apollo Scientific | PC200312-1g |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 1g |
£124.00 | 2024-05-25 | ||
| Apollo Scientific | PC200312-5g |
4-Fluoro-3-methylthiophenol |
845790-87-6 | 5g |
£370.00 | 2024-05-25 | ||
| TRC | F600190-10mg |
4-Fluoro-3-methylbenzene-1-thiol |
845790-87-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F600190-50mg |
4-Fluoro-3-methylbenzene-1-thiol |
845790-87-6 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F600190-100mg |
4-Fluoro-3-methylbenzene-1-thiol |
845790-87-6 | 100mg |
$ 80.00 | 2022-06-04 |
4-Fluoro-3-methylbenzene-1-thiol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
845790-87-6 (4-Fluoro-3-methylbenzene-1-thiol) Related Products
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